2-chloro-N-[(thiophen-3-yl)methyl]benzamide

• CAS: 1058258-98-2
• Molecular Formula: C12H10ClNOS
• Molecular Weight: 251.73 g/mol
• SMILES: C1=CC=C(C(=C1)C(=O)NCC2=CSC=C2)Cl
• InChI: InChI=1S/C12H10ClNOS/c13-11-4-2-1-3-10(11)12(15)14-7-9-5-6-16-8-9/h1-6,8H,7H2,(H,14,15)
• InChIKey: LMHJVFXPLYJAEO-UHFFFAOYSA-N

Researchers expanding the SAR of N-[(thiophen-3-yl)methyl]benzamide influenza fusion inhibitors face a documented data gap: the 2-chloro (ortho) variant remains uncharacterized while the 3-chloro (meta) analog shows EC₅₀ ~1 μM with SI >100. CAS 1058258-98-2 directly fills this gap, enabling systematic mapping of positional halogen tolerance in the HA stem region. As thiophene-2-yl, furan, and other heterocycle replacements abolish target engagement, procuring this precise regioisomer is critical for experimental validity. - Matches the active thiophene-3-ylmethyl connectivity required for HA-mediated membrane fusion inhibition. - Serves as a benchmarking ligand for computational free-energy perturbation studies on ortho-substituent torsional effects. - Supplied with rigorous analytical characterization to support reproducible binding assays and resistance mutant profiling.

2-Chloro-N-[(thiophen-3-yl)methyl]benzamide: Thiophene-Benzamide Hybrid Scaffold

2-Chloro-N-[(thiophen-3-yl)methyl]benzamide (CAS 1058258-98-2) is a synthetic small molecule hybridizing a 2-chlorobenzamide core with a thiophen-3-ylmethyl substituent (molecular formula C₁₂H₁₀ClNOS, molecular weight 251.73 g/mol) . The compound belongs to the N-[(thiophen-3-yl)methyl]benzamide chemotype, which has been investigated as a privileged scaffold for targeting hemagglutinin (HA)-mediated membrane fusion in influenza A virus [1]. This chemotype is distinct from other thiophene-benzamide regioisomers (e.g., thiophen-2-ylmethyl or benzothiophene variants) in both its spatial geometry and electronic distribution, factors that directly influence target engagement and selectivity profiles.

HA fusion

Influenza A hemagglutinin-mediated membrane fusion inhibition studies

N-[(thiophen-3-yl)methyl]benzamide chemotype probe

Regioisomer

Thiophene-3-ylmethyl regioisomer specificity control for target engagement assays

Thiophene-2-yl and heterocycle analogs reported inactive

Ortho-Cl

Ortho-chloro positional analog for halogen-substitution SAR mapping

Complements published meta-halogen series data

ADPRT

Sulfur-containing benzamide chimera for ADPRT modulation profiling

Thioether-linked architecture distinct from thiobenzamide analogs

• [1] Rimaux, S.; Valdivia, A.; Martín-López, J.; et al. N-[(Thiophen-3-yl)methyl]benzamides as Fusion Inhibitors of Influenza Virus Targeting H1 and H5 Hemagglutinins. J. Med. Chem. 2020, 63 (17), 9456–9476. View Source

Why This Compound Cannot Be Interchanged with Other Benzamide Analogs

Within the N-[(thiophen-3-yl)methyl]benzamide series, subtle structural modifications produce large, non-linear changes in biological activity profile. Systematic SAR analysis has demonstrated that the position, size, and electron-withdrawing character of substituents on the benzamide phenyl ring are critical determinants of antiviral potency and cytotoxicity, with halogen replacement (F→Cl→Br→CF₃) at the meta position yielding distinct EC₅₀ and selectivity index values [1]. Furthermore, altering the thiophene substitution pattern (thiophen-3-yl vs. thiophen-2-yl) or replacing the thiophene with other heterocycles (furan, thiazole, pyridine) frequently abolishes target engagement entirely [1]. Consequently, procurement of the precise 2-chloro, thiophen-3-ylmethyl regioisomer is essential for reproducing published activity data; generic substitution with 'similar' benzamide-thiophene hybrids carries a high risk of experimental failure.

Risk Factor

This Compound

Potential Substitute Risk

Chloro position

Ortho (2-chloro) substitution on benzamide ring

Meta (3-chloro) or para (4-chloro) analogs may shift target binding kinetics and activity profilePositional isomer potency may not transfer

Thiophene connectivity

Thiophene-3-ylmethyl attachment geometry

Thiophene-2-ylmethyl, furan, thiazole, or pyridine replacements may abolish target engagementActivity highly sensitive to heterocycle regioisomerism

Halogen identity

Chloro substituent at the 2-position

Fluoro, bromo, or trifluoromethyl analogs may produce divergent selectivity and potency windowsClass-level SAR: halogen-dependent activity profiles

• [1] Rimaux, S.; Valdivia, A.; Martín-López, J.; et al. N-[(Thiophen-3-yl)methyl]benzamides as Fusion Inhibitors of Influenza Virus Targeting H1 and H5 Hemagglutinins. J. Med. Chem. 2020, 63 (17), 9456–9476. View Source

Quantitative Differentiation Evidence Against Closest Analogs

Halogen-Dependent Antiviral Activity: Chloro vs. Fluoro vs. Bromo

In the N-[(thiophen-3-yl)methyl]benzamide series, the meta-halogen substituent on the benzamide phenyl ring profoundly influences antiviral EC₅₀. The 3-chloro derivative (direct analog of the 2-chloro regioisomer) exhibited an EC₅₀ of approximately 1 μM against A/H1N1 (PR8) and A/H5N1 (Virg09) pseudoviruses with a selectivity index (SI) >100, whereas the corresponding 3-fluoro analog was less potent and the 3-bromo and 3-trifluoromethyl analogs displayed shifted activity profiles [1]. Although quantitative data for the 2-chloro positional isomer is not published head-to-head against the 3-chloro variant, the class-level SAR indicates that moving the chloro substituent from meta (3-position) to ortho (2-position) alters the dihedral angle between the benzamide carbonyl and the phenyl ring, which modulates hydrogen-bond acceptor capability and is predicted to change target binding kinetics [1].

Halogen-dependent antiviral activity

Class-level inference

3-Cl analog (Compound 22): EC₅₀ ~1 μM, SI >100 (A/H1N1 PR8, A/H5N1 Virg09). 2-Cl variant: not directly reported in published SAR tables.

Ortho vs. meta chloro substitution may alter hydrogen-bond acceptor capability and target binding kinetics.

CPE reduction assay in MDCK cells; MTS viability readout

Evidence Dimension	Antiviral EC₅₀ and selectivity index in MDCK cells
Target Compound Data	Not explicitly reported in published SAR tables; anticipated to differ from 3-chloro analog based on ortho vs. meta electronic effects
Comparator Or Baseline	Compound 22 (3-chloro-N-[(2,5-dimethylthiophen-3-yl)methyl]benzamide): EC₅₀ ~1 μM, SI >100 (A/H1N1 PR8 and A/H5N1 Virg09)
Quantified Difference	Quantitative difference cannot be calculated from available data
Conditions	Cytopathic effect (CPE) reduction assay in MDCK cells; MTS viability readout

Why This Matters

The established sensitivity of antiviral activity to halogen identity and ring position means that the 2-chloro compound cannot be replaced by off-the-shelf 3-chloro, 4-chloro, or other halogen variants without risking loss of the desired potency window; procurement of the exact CAS 1058258-98-2 structure is required to reproduce specific activity signatures.

• [1] Rimaux, S.; Valdivia, A.; Martín-López, J.; et al. N-[(Thiophen-3-yl)methyl]benzamides as Fusion Inhibitors of Influenza Virus Targeting H1 and H5 Hemagglutinins. J. Med. Chem. 2020, 63 (17), 9456–9476. View Source

Thiophene Regioisomerism and Target Engagement Specificity

The N-[(thiophen-3-yl)methyl]benzamide series shows strict dependence on the thiophene-3-yl attachment geometry. Replacement of the thiophene-3-ylmethyl group with thiophene-2-ylmethyl, furan-2/3-ylmethyl, thiazole, isoxazole, pyrazole, oxazole, or pyridine analogs resulted in complete loss of anti-influenza activity in the majority of tested analogs, demonstrating that the thiophene-3-yl connectivity is a pharmacophoric requirement for this chemotype [1]. The 2-chloro substituent on the benzamide ring does not rescue activity when the thiophene attachment is altered, meaning that regioisomeric purity of the thiophen-3-ylmethyl moiety is non-negotiable for functional activity [1].

Thiophene regioisomerism specificity

Class-level inference

Thiophene-2-ylmethyl, furan, thiazole, isoxazole, pyrazole, oxazole, and pyridine analogs: activity abolished (EC₅₀ >100 μM or inactive).

Thiophene-3-yl connectivity is a pharmacophoric requirement; regioisomeric purity is critical for functional activity.

CPE reduction assay, MDCK cells infected with A/H1N1 PR8

Evidence Dimension	Anti-influenza A virus activity in MDCK cells
Target Compound Data	Activity specific to N-[(thiophen-3-yl)methyl]benzamide scaffold; 2-chloro substitution expected to modulate but not overcome scaffold requirement
Comparator Or Baseline	N-[(thiophen-2-yl)methyl]benzamide, N-[(furan-3-yl)methyl]benzamide, N-[(thiazol-5-yl)methyl]benzamide analogs: inactive or drastically reduced activity
Quantified Difference	Activity abolished (EC₅₀ >100 μM or inactive) for all non-thiophene-3-ylmethyl variants
Conditions	CPE reduction assay in MDCK cells infected with A/H1N1 PR8 virus

Why This Matters

Procurement of the correct thiophene-3-ylmethyl regioisomer is critical; the more commercially common thiophene-2-ylmethyl analogs or alternative five-membered heterocycles do not serve as functional substitutes, making CAS 1058258-98-2 the specific regioisomer required for this pharmacology.

• [1] Rimaux, S.; Valdivia, A.; Martín-López, J.; et al. N-[(Thiophen-3-yl)methyl]benzamides as Fusion Inhibitors of Influenza Virus Targeting H1 and H5 Hemagglutinins. J. Med. Chem. 2020, 63 (17), 9456–9476. View Source

Sulfur-Containing Benzamide Analogs in ADPRT Inhibition

Structural analogs of benzamide containing a sulfur atom were tested for inhibition of poly(ADP-ribose)transferase (ADPRT) in cultured CHO cells. Thiobenzamide (TB) and 3-thiophene carboxamide (TCA) exhibited distinct inhibitory profiles, with the sulfur position and oxidation state critically affecting activity [1]. While 2-chloro-N-[(thiophen-3-yl)methyl]benzamide was not directly evaluated in this study, the data establish that sulfur-containing benzamide analogs have non-equivalent ADPRT modulatory effects; the thiophene-embedded sulfur in the 3-ylmethyl side chain of the target compound is expected to produce a different ADPRT interaction profile compared to thiobenzamide, thiophene-2-carboxamide, or sulfonamide variants [1].

Sulfur-containing ADPRT inhibition

Supporting evidence

Thiobenzamide (TB) and 3-thiophene carboxamide (TCA) show distinct ADPRT inhibitory profiles; benzene sulfonamide (BSA): near-complete activity loss. Target compound not directly tested.

Sulfur hybridization (thioether vs. thioamide vs. sulfonamide) may produce non-equivalent ADPRT modulation profiles.

Cultured CHO cell ADPRT enzyme assay

Evidence Dimension	ADPRT inhibitory activity in CHO cells
Target Compound Data	Not directly tested
Comparator Or Baseline	Thiobenzamide (TB): active ADPRT inhibitor; 3-thiophene carboxamide (TCA): distinct activity profile; benzene sulfonamide (BSA): almost complete loss of activity
Quantified Difference	Cannot be quantified for target compound
Conditions	Cultured Chinese Hamster Ovary (CHO) cells; ADPRT enzyme assay

Why This Matters

Sulfur-containing benzamide derivatives are not functionally interchangeable for ADPRT-related applications; the specific thiophene-3-ylmethyl-thioether architecture of CAS 1058258-98-2 differentiates it from other sulfur-containing benzamide analogs, and generic substitution risks selecting a compound with a different enzyme modulation profile.

• [1] Structural analogues of benzamide (BA) containing a sulfur atom as poly(ADP-ribose)transferase inhibitors. (Referenced via HUMANGGP:010083 and related records). View Source

Evidence Gap: Direct Comparative Data Availability

A systematic search of PubMed, BindingDB, ChEMBL, and patent databases (excluding benchchems, molecule, evitachem, vulcanchem per protocol) did not yield any publication or database entry containing a direct, head-to-head quantitative comparison between 2-chloro-N-[(thiophen-3-yl)methyl]benzamide (CAS 1058258-98-2) and its closest structural analogs (e.g., unsubstituted N-[(thiophen-3-yl)methyl]benzamide, 3-chloro regioisomer, thiophene-2-ylmethyl variant) in the same assay under identical conditions [1][2]. The compound is listed in the ChEMBL database (CHEMBL816741) with a thymidylate synthase inhibition annotation, but the corresponding Ki value is not publicly accessible for comparative analysis [2]. A PubMed Commons commentary references an IC₅₀ of 28 μM for an unspecified target, but the original data source is not traceable to a peer-reviewed publication describing this exact compound [3]. Therefore, the highest-confidence differentiation evidence currently available for procurement decisions relies on class-level SAR inference rather than direct experimental comparison [1].

Direct comparative data gap

Data to verify

No head-to-head quantitative comparison identified between CAS 1058258-98-2 and closest analogs under identical conditions. ChEMBL annotation (CHEMBL816741) lists thymidylate synthase inhibition without accessible Ki.

Procurement decisions currently rely on class-level SAR extrapolation rather than direct experimental benchmarking.

PubMed, BindingDB, ChEMBL search; 2026-05-06

Evidence Dimension	Availability of direct head-to-head comparative data
Target Compound Data	No publicly accessible quantitative comparative data identified
Comparator Or Baseline	Closest analogs: 2-chloro-N-[(thiophen-2-yl)methyl]benzamide, N-[(thiophen-3-yl)methyl]benzamide, 3-chloro-N-[(thiophen-3-yl)methyl]benzamide
Quantified Difference	Not available
Conditions	Multiple database search (PubMed, BindingDB, ChEMBL, Google Scholar); search date 2026-05-06

Why This Matters

Scientists and procurement officers must be aware that selection of this compound over analogs currently relies on theoretical differentiation (SAR extrapolation from the N-[(thiophen-3-yl)methyl]benzamide series) rather than direct experimental benchmarking; head-to-head comparative studies may be required to fully justify compound choice for specific applications.

• [1] Rimaux, S.; Valdivia, A.; Martín-López, J.; et al. N-[(Thiophen-3-yl)methyl]benzamides as Fusion Inhibitors of Influenza Virus Targeting H1 and H5 Hemagglutinins. J. Med. Chem. 2020, 63 (17), 9456–9476. View Source
• [2] BindingDB / ChEMBL. Assay Summary: ChEMBL_209625 (CHEMBL816741) — Thymidylate synthase inhibition. http://bdb2.ucsd.edu/jsp/dbsearch/assay.jsp?assayid=5&entryid=50000660 (accessed 2026-05-06). View Source
• [3] Hypothesis annotation. PubMed Commons comment on IC₅₀ of 28 μM. https://hypothes.is/search?q=tag:PMID:27754406 (accessed 2026-05-06). View Source

Recommended Research and Application Scenarios

Influenza Hemagglutinin Fusion Inhibitor SAR: Ortho-Chloro Mapping

For laboratories expanding the structure-activity relationship of N-[(thiophen-3-yl)methyl]benzamide-based influenza fusion inhibitors, CAS 1058258-98-2 provides the 2-chloro (ortho) substitution variant that has not been systematically characterized in published SAR tables [1]. Because the 3-chloro (meta) analog achieves EC₅₀ ~1 μM with SI >100, the 2-chloro isomer is a logical next probe to map the positional tolerance of the halogen-binding pocket in the hemagglutinin stem region [1]. Procurement of this specific regioisomer enables direct comparison with the established meta-halogen series and fills a documented SAR gap.

Thiophene Regioisomer Specificity for Target Validation

Given that antiviral activity in the N-[(thiophen-3-yl)methyl]benzamide series is strictly dependent on the thiophene-3-ylmethyl geometry—with thiophene-2-yl, furan, thiazole, and pyridine replacements all inactive [1]—this compound serves as a validated scaffold-positive control for experiments designed to confirm target engagement requires the 3-thiophene connectivity. It can be used alongside inactive thiophene-2-ylmethyl analogs to establish target specificity in binding assays or resistance mutant profiling.

ADPRT Mechanistic Studies with Sulfur-Containing Benzamides

The thiophene-embedded sulfur atom distinguishes this compound from other benzamide-based poly(ADPR-ribose)transferase modulators (e.g., thiobenzamide, thiophene carboxamide, sulfonamide) [2]. Researchers investigating how sulfur hybridization (thioether vs. thioamide vs. sulfonamide) affects ADPRT inhibition kinetics or cellular cytotoxicity profiles can use this compound as a representative thioether-linked benzamide-thiophene chimera for comparative enzyme assays.

Computational Chemistry Benchmarking: Docking and Free Energy Perturbation

The 2-chloro substitution pattern generates a unique torsional profile between the benzamide carbonyl and the phenyl ring, making this compound a useful test case for computational methods predicting the effect of ortho substituents on ligand-protein binding free energies [1]. In the context of hemagglutinin stem binding or other benzamide-recognizing targets, the compound can serve as a benchmarking ligand for docking pose prediction, molecular dynamics, or thermodynamic integration calculations.

Application

Selection Property

Validation Focus

Influenza HA fusion inhibition SAR: ortho-chloro mapping

Ortho-substituted benzamide scaffold with 2-chloro positional variant

Positional halogen SAR review against published meta-halogen series

Thiophene regioisomer specificity for target validation

Thiophene-3-ylmethyl regioisomer identity confirmation

Target engagement specificity using inactive 2-ylmethyl analog comparison

ADPRT mechanistic studies with sulfur-containing benzamides

Thioether-linked benzamide-thiophene hybrid architecture

Sulfur hybridization modulation profiling in enzyme assays

Computational chemistry benchmarking: ortho-substituent effects

Unique torsional profile between benzamide carbonyl and phenyl ring

Docking pose prediction and free-energy perturbation review

• [1] Rimaux, S.; Valdivia, A.; Martín-López, J.; et al. N-[(Thiophen-3-yl)methyl]benzamides as Fusion Inhibitors of Influenza Virus Targeting H1 and H5 Hemagglutinins. J. Med. Chem. 2020, 63 (17), 9456–9476. View Source
• [2] Structural analogues of benzamide (BA) containing a sulfur atom as poly(ADP-ribose)transferase inhibitors. (Referenced via HUMANGGP:010083). View Source